Cas no 89346-55-4 (2-(4-Fluorophenyl)benzonitrile)

• Product Name: 2-(4-Fluorophenyl)benzonitrile
• CAS No: 89346-55-4
• MF: C₁₃H₈FN
• MW: 197.207726478577
• MDL: MFCD05979720
• CID: 1082490
• PubChem ID: 1393829
• Update Time: 2025-04-20

2-(4-Fluorophenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4'-Fluoro-[1,1'-biphenyl]-2-carbonitrile
• 2-(4-fluorophenyl)benzonitrile
• CS-0192103
• BS-23927
• 4'-fluoro-biphenyl-2-carbonitrile
• E89813
• FT-0686926
• Q-103461
• DTXSID40362710
• SCHEMBL17955111
• A847795
• MFCD05979720
• 89346-55-4
• 4'-fluoro-1,1'-biphenyl-2-carbonitrile
• AKOS002683304
• DB-002136
• 4'-fluoro-biphenyl-3-carbonitrile
• 2-(4-Fluorophenyl)benzonitrile

• MDL： MFCD05979720
• Inchi： 1S/C13H8FN/c14-12-7-5-10(6-8-12)13-4-2-1-3-11(13)9-15/h1-8H
• InChI Key： BAFJHQIZMFHPER-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 197.064077422g/mol
• Monoisotopic Mass: 197.064077422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 64-65 ºC
• Solubility: Almost insoluble (0.015 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles